(4S,5S)-5-Hydroxy-2-methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylic acid
(4S,5S)-5-Hydroxy-2-methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylic acid
5-hydroxyectoine is a carboxamidine heterocycle which is obtained by formal condensation of 4-amino-L-allothreonine with acetic acid. It is a carboxamidine, a secondary alcohol, a member of 1,4,5,6-tetrahydropyrimidines and a monocarboxylic acid. It is a conjugate acid of a 5-hydroxyectoinate. It is a tautomer of a 5-hydroxyectoine zwitterion.
Brand Name:
Vulcanchem
CAS No.:
165542-15-4
VCID:
VC0191498
InChI:
InChI=1S/C6H10N2O3/c1-3-7-2-4(9)5(8-3)6(10)11/h4-5,9H,2H2,1H3,(H,7,8)(H,10,11)/t4-,5-/m0/s1
SMILES:
CC1=NCC(C(N1)C(=O)O)O
Molecular Formula:
C6H10N2O3
Molecular Weight:
158.16 g/mol
(4S,5S)-5-Hydroxy-2-methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylic acid
CAS No.: 165542-15-4
Natural Products
VCID: VC0191498
Molecular Formula: C6H10N2O3
Molecular Weight: 158.16 g/mol
| CAS No. | 165542-15-4 |
|---|---|
| Product Name | (4S,5S)-5-Hydroxy-2-methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylic acid |
| Molecular Formula | C6H10N2O3 |
| Molecular Weight | 158.16 g/mol |
| IUPAC Name | (5S,6S)-5-hydroxy-2-methyl-1,4,5,6-tetrahydropyrimidine-6-carboxylic acid |
| Standard InChI | InChI=1S/C6H10N2O3/c1-3-7-2-4(9)5(8-3)6(10)11/h4-5,9H,2H2,1H3,(H,7,8)(H,10,11)/t4-,5-/m0/s1 |
| Standard InChIKey | KIIBBJKLKFTNQO-WHFBIAKZSA-N |
| Isomeric SMILES | CC1=NC[C@@H]([C@H](N1)C(=O)O)O |
| SMILES | CC1=NCC(C(N1)C(=O)O)O |
| Canonical SMILES | CC1=NCC(C(N1)C(=O)O)O |
| Description | 5-hydroxyectoine is a carboxamidine heterocycle which is obtained by formal condensation of 4-amino-L-allothreonine with acetic acid. It is a carboxamidine, a secondary alcohol, a member of 1,4,5,6-tetrahydropyrimidines and a monocarboxylic acid. It is a conjugate acid of a 5-hydroxyectoinate. It is a tautomer of a 5-hydroxyectoine zwitterion. |
| Synonyms | (4S,5S)-5-Hydroxy-2-methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylic acid; THP(A) |
| PubChem Compound | 12011795 |
| Last Modified | Nov 11 2021 |
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